6,6,6-Trifluorohexan-2-amine

• Molecular Formula: C6H12F3N
• Molecular Weight: 155.16 g/mol
• IUPAC Name: 6,6,6-trifluorohexan-2-amine
• InChI: InChI=1S/C6H12F3N/c1-5(10)3-2-4-6(7,8)9/h5H,2-4,10H2,1H3
• InChI Key: CVPCWYGEOMFJGE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(F)(F)F)N

Description

6,6,6-Trifluorohexan-2-amine is a fluorinated aliphatic amine with the molecular formula C₆H₁₂F₃N and a molecular weight of 155.16 g/mol. Structurally, it features a hexane backbone with an amine group (-NH₂) at position 2 and three fluorine atoms at the terminal carbon (position 6). This compound is of interest in medicinal and materials chemistry due to the electron-withdrawing effects of fluorine, which can modulate lipophilicity, metabolic stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6,6,6-Trifluorohexan-2-amine typically involves the introduction of the trifluoromethyl group into a hexane derivative. One common method is the reaction of hexan-2-one with trifluoromethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium or nickel to facilitate the formation of the desired product.

Industrial Production Methods: On an industrial scale, the production of 6,6,6-Trifluorohexan-2-amine may involve more efficient and cost-effective methods. This could include the use of continuous flow reactors to optimize reaction conditions and increase yield. Additionally, the recovery and recycling of catalysts and solvents are crucial for sustainable production.

Chemical Reactions Analysis

Types of Reactions: 6,6,6-Trifluorohexan-2-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (RSH) can be employed under appropriate conditions.

Major Products Formed:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of azides or thiol-substituted compounds.

Scientific Research Applications

6,6,6-Trifluorohexan-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6,6,6-Trifluorohexan-2-amine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Positional Isomers: (2S)-1,1,1-Trifluorohexan-2-amine

Molecular Formula : C₆H₁₂F₃N | Molecular Weight : 155.16 g/mol
This isomer (CAS 1344635-30-8) has fluorine atoms at position 1 instead of 6. Key differences include:

• Basicity : Fluorine’s electron-withdrawing effect reduces the amine’s basicity. In 1,1,1-trifluorohexan-2-amine, the proximity of fluorine to the amine group (position 1) significantly lowers pKa compared to 6,6,6-Trifluorohexan-2-amine, where fluorine’s influence is weaker due to distance .
• Lipophilicity : Terminal fluorination (as in 6,6,6-Trifluorohexan-2-amine) increases hydrophobicity more effectively than fluorination near the amine, making it more membrane-permeable.

Cyclic Fluorinated Amines

• 2-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)cyclohexan-1-amine (CAS 1005044-04-1) Molecular Formula: C₉H₁₃F₆NO | Molecular Weight: 265.20 g/mol Structure: Features a cyclohexane ring with trifluoroethoxy (-OCF₃) and trifluoromethyl (-CF₃) groups.
• 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine (CAS 1016820-04-4) Molecular Formula: C₈H₁₄F₃NO | Molecular Weight: 209.20 g/mol Applications: Used in agrochemicals and pharmaceuticals due to its balanced lipophilicity and metabolic stability .

Aromatic Fluorinated Amines

5,6-Bis(trifluoromethyl)pyridin-2-amine (CAS 1246466-56-7)
Molecular Formula : C₇H₄F₆N₂ | Molecular Weight : 230.11 g/mol

• Electronic Effects : The pyridine ring’s aromaticity combined with two -CF₃ groups creates strong electron-withdrawing effects, making this compound a useful intermediate in catalysis and electronic materials .
• Reactivity : The amine group’s nucleophilicity is markedly reduced compared to aliphatic amines like 6,6,6-Trifluorohexan-2-amine.

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Properties
6,6,6-Trifluorohexan-2-amine*	C₆H₁₂F₃N	155.16	-NH₂ (C2), -CF₃ (C6)	High lipophilicity, moderate basicity
(2S)-1,1,1-Trifluorohexan-2-amine	C₆H₁₂F₃N	155.16	-NH₂ (C2), -CF₃ (C1)	Reduced basicity, lower hydrophobicity
2-(2,2,2-Trifluoroethoxy)-5-(trifluoromethyl)cyclohexan-1-amine	C₉H₁₃F₆NO	265.20	Cyclohexane, -OCF₃, -CF₃	Rigid structure, high thermal stability
5,6-Bis(trifluoromethyl)pyridin-2-amine	C₇H₄F₆N₂	230.11	Pyridine, -CF₃ (C5, C6)	Strong electron-withdrawing effects

*Hypothetical data inferred from structural analogs.

Biological Activity

6,6,6-Trifluorohexan-2-amine is a fluorinated organic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. The introduction of fluorine atoms into organic molecules often enhances their pharmacological profiles, influencing lipophilicity, metabolic stability, and bioactivity. This article reviews the biological activity of 6,6,6-Trifluorohexan-2-amine, highlighting its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 6,6,6-Trifluorohexan-2-amine can be represented as follows:

$$\text{C}_6\text{H}_{10}\text{F}_3\text{N}$$

This compound features a hexane backbone with three fluorine atoms substituting hydrogen atoms at the 6-position and an amine functional group at the 2-position. The presence of fluorine is known to affect the compound's interaction with biological targets.

Mechanisms of Biological Activity

The biological activity of 6,6,6-Trifluorohexan-2-amine is primarily attributed to its ability to interact with various biological pathways:

• Enzyme Inhibition : Fluorinated compounds often act as enzyme inhibitors due to their ability to mimic natural substrates. For instance, studies have shown that similar fluorinated amines can inhibit enzymes involved in metabolic pathways, potentially affecting drug metabolism and efficacy .
• Cell Proliferation : Research indicates that fluorinated compounds can exhibit biphasic dose-response relationships in cancer cell lines. This means that low concentrations may induce cell death while higher concentrations could promote cell proliferation . Such behavior suggests that 6,6,6-Trifluorohexan-2-amine may have dual roles depending on the concentration used.
• Neuroprotective Effects : Some fluorinated compounds have demonstrated neuroprotective properties by modulating ion channels or acting as antioxidants. This could be relevant for therapeutic applications in neurodegenerative diseases .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Enzyme Inhibition	Inhibits metabolic enzymes
Cell Proliferation	Biphasic response in cancer cells
Neuroprotection	Modulates ion channels

Case Study: Antitumor Activity

A study investigating the effects of fluorinated amines on breast cancer cell lines revealed that 6,6,6-Trifluorohexan-2-amine exhibited significant cytotoxicity at nanomolar concentrations. The mechanism was linked to the inhibition of specific signaling pathways involved in cell survival and proliferation. Notably, the compound displayed a selective profile against sensitive cell lines while showing reduced activity against resistant strains .

Case Study: Neuroprotective Potential

Another research effort focused on the neuroprotective effects of various fluorinated compounds including 6,6,6-Trifluorohexan-2-amine. The findings suggested that this compound could reduce oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS) and stabilizing cellular membranes during ischemic events .